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Compound of Interest

Compound Name: Cerium(III)bromidehydrate

Cat. No.: B13141253

Get Quote

CAS: 14457-87-5 (General) | Formula: CeBr₃[1]·xH₂O

Executive Summary
This technical monograph provides a comprehensive safety and operational framework for

Cerium(III) bromide hydrate (CeBr₃·xH₂O).[2][3] While widely utilized in scintillation detectors

(gamma spectroscopy) and as a Lewis acid catalyst in organic synthesis, its handling requires

specific protocols due to its pronounced hygroscopicity and potential for lanthanide-mediated

biological interaction. This guide moves beyond standard Safety Data Sheet (SDS) parameters

to offer researchers and drug development professionals a mechanistic understanding of the

compound's risks, stability profiles, and validated handling methodologies.

Physicochemical & Stability Profile
Understanding the physical behavior of CeBr₃[4]·xH₂O is the first line of defense against

experimental failure and safety hazards.
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Property Data Operational Implication

Appearance
White to off-white/orange

crystalline powder

Discoloration often indicates

oxidation or excessive

hydration.

Hygroscopicity Extreme (Deliquescent)

Rapidly absorbs atmospheric

moisture, transitioning to a

liquid brine within minutes at

>40% RH.

Solubility Highly soluble in water, ethanol

Exothermic dissolution; add

solid to solvent slowly to

manage heat.

Thermal Stability
Dehydrates >150°C; Melts

~722°C (anhydrous)

Heating hydrated forms without

vacuum can lead to hydrolysis

(formation of CeOBr).

pH (Aqueous) Acidic (~3.0 - 4.0)

Hydrolysis of the Ce³⁺ ion

generates H₃O⁺; incompatible

with acid-sensitive substrates.

Critical Stability Note: Upon exposure to moist air, CeBr₃ does not merely "get wet"; it

undergoes surface hydrolysis. This compromises its utility in scintillation applications

(quenching fluorescence) and alters stoichiometry in catalytic reactions.

GHS Hazard Identification & Regulatory Compliance
Based on GHS (Globally Harmonized System) Standards.

Signal Word:WARNING

Hazard Statements (H-Codes)
H315: Causes skin irritation.[5][6][7][8]

H319: Causes serious eye irritation.[6][7][8][9]

H335: May cause respiratory irritation.[6][7][8][9]
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Precautionary Statements (P-Codes)
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6][7]

P280: Wear protective gloves/eye protection/face protection.[6][10]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.[6][7][10]

Remove contact lenses, if present and easy to do.[6][7][10] Continue rinsing.[6][7][10]

Toxicological Assessment: A Mechanistic
Perspective
For drug development professionals, understanding the mechanism of toxicity is as vital as the

LD50. Cerium, like other lanthanides, exhibits specific biological mimicry.

The "Calcium Mimicry" Hypothesis
The ionic radius of Ce³⁺ (1.03 Å) is nearly identical to Ca²⁺ (0.99 Å). This allows Ce³⁺ to:

Block Calcium Channels: Ce³⁺ can competitively bind to voltage-gated calcium channels,

potentially inhibiting nerve impulse transmission or muscle contraction at high systemic

doses [1].

Displace Calcium in Enzymes: It may displace Ca²⁺ in calcium-dependent ATPases, altering

enzymatic flux.

Redox Cycling & Oxidative Stress
Unlike some lanthanides fixed in the +3 state, Cerium can cycle between Ce³⁺ and Ce⁴⁺.

Cytoprotection: At low concentrations (nanomolar), this redox couple can scavenge Reactive

Oxygen Species (ROS), acting similarly to Superoxide Dismutase (SOD) [2].

Cytotoxicity: At high intracellular concentrations, this same mechanism can induce oxidative

stress, leading to lysosomal membrane permeabilization and apoptosis.

Biological Interaction Pathway
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The following diagram illustrates the cellular uptake and potential toxicity pathways of

Cerium(III) ions.

Extracellular Ce³⁺ Exposure Entry via Ca²⁺ Channels
(Molecular Mimicry)

 Competition Accumulation in
Mitochondria & Lysosomes Ce³⁺/Ce⁴⁺ Redox Cycling

ROS Scavenging
(Cytoprotection) Low Dose

Oxidative Stress
(Apoptosis/Necrosis)

 High Dose/Overload

Click to download full resolution via product page

Figure 1: Cellular interaction mechanism of Cerium(III) ions, highlighting the dual nature of

redox activity.

Operational Safety & Handling Protocols
Storage & Environmental Control

Primary Storage: Inert Atmosphere Glovebox (Nitrogen or Argon).

Secondary Storage: Desiccator with active desiccant (e.g., P₂O₅ or Molecular Sieves).

Container: Tightly sealed polypropylene or glass with Parafilm® seal. Avoid metal containers

that may corrode due to bromide hydrolysis.

Protocol: Handling for Synthesis/Usage
This protocol ensures user safety and material integrity.

Preparation:

Don PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.

Ensure the receiving vessel is dry (flame-dried or oven-dried >120°C).

Transfer:

Ideally: Perform all weighing inside a glovebox.
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Alternatively: Use a "Schlenk" technique.[11] Purge the receiving flask with inert gas.[11]

Quickly transfer the solid and immediately reseal.[12]

Solubilization:

Add solvent to the powder slowly.

Caution: The hydration energy of anhydrous CeBr₃ is high; expect heat generation.

Waste Management:

Quench unused CeBr₃ solutions with copious water.

Precipitate Cerium as Ce(OH)₃ or Ce₂(CO₃)₃ using Sodium Hydroxide or Sodium

Carbonate.

Filter the solid precipitate for disposal as hazardous solid waste (Heavy Metal).

Neutralize the filtrate before drain disposal (check local regulations).

Handling Workflow Diagram
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Figure 2: Decision matrix for handling Cerium(III) bromide based on environmental conditions

and material sensitivity.

Emergency Response Procedures
Acute Exposure Scenarios
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Route Immediate Action Medical Rationale

Inhalation
Move to fresh air.[3][6][7][10]

[13] Sit upright.

Inhalation of bromide dust

causes bronchial irritation.

Oxygen may be required if

dyspnea occurs.[3][6]

Eye Contact
Rinse for 15 minutes.[7] Lift

eyelids.

Bromide salts are severe

irritants; failure to irrigate can

lead to corneal abrasion.

Skin Contact
Brush off dry powder then

wash with soap/water.

Adding water to large amounts

of powder on skin may cause

thermal injury (heat of

solution).

Ingestion
Rinse mouth. Do NOT induce

vomiting.

Lanthanides can cause

smooth muscle relaxation

(hypotension). Monitor blood

pressure.

Spillage Cleanup
Evacuate the immediate area if dust is airborne.[6][7]

PPE: Wear N95/P100 respirator, goggles, and gloves.

Containment: Cover spill with dry sand or Vermiculite.

Cleanup: Scoop into a dry container. Do not wet the spill area initially to avoid creating a

corrosive brine.

Decontamination: Wipe surface with wet paper towels only after bulk solid is removed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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